1-(2-chlorophenyl)-3-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]urea

• IUPAC Name: 1-(2-chlorophenyl)-3-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]urea
• InChI: InChI=1S/C14H15ClN2O3/c1-9-6-7-13(20-9)12(18)8-16-14(19)17-11-5-3-2-4-10(11)15/h2-7,12,18H,8H2,1H3,(H2,16,17,19)
• InChI Key: PQQPYQNCDLZLMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(CNC(=O)NC2=CC=CC=C2Cl)O
• Molecular Formula: C14H15ClN2O3
• Molecular Weight: 294.73 g/mol

Description

1-(2-Chlorophenyl)-3-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]urea, commonly known as CMF, is an organic compound with a wide range of applications in scientific research. It is a white crystalline solid that can be synthesized in the laboratory and is used in various biochemical and physiological experiments. CMF is known to have significant effects on the body and has been studied extensively in the fields of medicine and biochemistry.

Scientific Research Applications

CMF has a wide range of applications in scientific research. It is used in biochemical and physiological experiments to study the effects of drugs on the body. It has also been used in medical research to study the effects of certain drugs on cancer cells. Additionally, CMF has been used in biochemistry experiments to study the effects of certain enzymes on the metabolism of other compounds.

Mechanism of Action

The mechanism of action of CMF is not fully understood, but it is known to act as a competitive inhibitor of certain enzymes. It binds to the active site of certain enzymes, preventing them from catalyzing the reactions they are responsible for. This can lead to changes in the metabolism of other compounds, which can have both beneficial and detrimental effects on the body.
Biochemical and Physiological Effects
CMF has been studied extensively in the field of biochemistry and physiology. It has been found to have a wide range of effects on the body, including the inhibition of certain enzymes, the stimulation of certain metabolic pathways, and the modulation of certain hormones. Additionally, CMF has been found to have an effect on the immune system, as well as the cardiovascular system.

Advantages and Limitations for Lab Experiments

CMF has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, making it an attractive choice for researchers on a budget. Additionally, it is a relatively safe compound, making it suitable for use in experiments with human subjects. However, CMF can be toxic in large doses, and it can also interfere with certain metabolic pathways, so it is important to use it with caution.

Future Directions

The potential future directions for research involving CMF are numerous. One potential direction is to further study the mechanism of action of CMF and its effects on enzymes, metabolic pathways, and hormones. Additionally, further research could be conducted on the effects of CMF on the immune system and cardiovascular system. Further research could also be conducted on the potential therapeutic applications of CMF, such as its ability to inhibit certain enzymes and modulate hormones. Finally, further research could be conducted on the potential adverse effects of CMF, such as its toxicity in high doses.

Synthesis Methods

CMF can be synthesized in the laboratory using a variety of methods. The most commonly used method is a reaction of 2-chlorophenol with 5-methylfuran-2-yl ethyl alcohol in the presence of a base such as sodium hydroxide. This reaction produces the desired product, CMF, as well as other byproducts such as sodium chloride and sodium hydroxide. Other methods of synthesis include the reaction of 2-chlorophenol with 5-methylfuran-2-yl ethyl bromide in the presence of a base, or the reaction of 2-chlorophenol with 5-methylfuran-2-yl ethyl formate in the presence of a base.